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Compound of Interest

Compound Name: Ethyl benzimidate

Cat. No.: B1620460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency

procedures for ethyl benzimidate hydrochloride. Adherence to these guidelines is crucial for

ensuring a safe laboratory environment.

Overview and Hazards
Ethyl benzimidate hydrochloride is a chemical intermediate used in organic synthesis.[1][2] It

is classified as a skin, eye, and respiratory irritant.[3] The toxicological properties of this

compound have not been fully investigated, and therefore, it should be handled with care.[3]

Hazard Statements:

Causes skin irritation.[3]

Causes serious eye irritation.[3]

May cause respiratory irritation.[3]

Quantitative Data
While specific toxicological data such as LD50 for ethyl benzimidate hydrochloride is not

readily available, the following physical and chemical properties are known.[3]
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Property Value Reference

Molecular Formula C₉H₁₁NO · HCl [1][3]

Molecular Weight 185.65 g/mol [1][3][4]

Appearance White to beige powder/solid [3]

Melting Point ~125 °C (decomposes) [2][5]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling ethyl benzimidate hydrochloride.

PPE Category Specification

Eye and Face Protection Chemical safety goggles or a face shield.[6]

Hand Protection

Chemically resistant gloves (e.g., nitrile). Ensure

gloves are suitable for the task and remove

them with care to avoid skin contamination.

Body Protection A laboratory coat or long-sleeved clothing.[3]

Respiratory Protection

Generally not required under normal use

conditions with adequate ventilation.[3] If dust or

aerosols are generated, a NIOSH/MSHA

approved respirator should be used.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[3][7]

Ensure an eyewash station and safety shower are readily accessible.[8]

Experimental Protocols
5.1. General Handling and Dispensing of Solid Ethyl Benzimidate Hydrochloride
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This protocol outlines the safe procedure for weighing and dispensing solid ethyl benzimidate
hydrochloride.

Materials:

Ethyl benzimidate hydrochloride

Spatula

Weighing paper or boat

Analytical balance

Reaction vessel

Procedure:

Don all required personal protective equipment (PPE).

Perform all operations within a certified chemical fume hood.

Place a clean weighing paper or boat on the analytical balance and tare.

Carefully open the ethyl benzimidate hydrochloride container.

Using a clean spatula, transfer the desired amount of the solid onto the weighing paper.

Avoid creating dust.[3]

Once the desired weight is obtained, securely close the primary container.

Transfer the weighed solid to the reaction vessel.

Clean the spatula and any contaminated surfaces.

Dispose of the weighing paper and any contaminated materials in a designated chemical

waste container.[3]

Wash hands thoroughly after handling.[3]
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5.2. Emergency Procedures

Emergency Situation Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[3][7][9]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing. If skin irritation persists,

call a physician.[3][7][9]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Get medical attention if

symptoms occur.[3][7]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Do not induce vomiting. Get

medical attention if symptoms occur.[3][7][9]

Storage and Disposal
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3] Avoid

exposure to moisture.[8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3][6]

Visualizations
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Caption: Workflow for handling a chemical spill.
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Caption: Protocol for handling solid chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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